Cas no 127988-22-1 (3-(1H-1,2,4-triazol-1-ylmethyl)aniline)

• Product Name: 3-(1H-1,2,4-triazol-1-ylmethyl)aniline
• CAS No: 127988-22-1
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD08060528
• CID: 133804
• PubChem ID: 6482004
• Update Time: 2025-04-19

3-(1H-1,2,4-triazol-1-ylmethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 3-((1H-1,2,4-Triazol-1-yl)methyl)aniline
• 3-(1,2,4-triazol-1-ylmethyl)aniline
• 3-(1H-1,2,4-Triazol-1-ylmethyl)aniline
• 3-[1,2,4]Triazol-1-ylmethyl-phenylamine
• Benzenamine,3-(1H-1,2,4-triazol-1-ylmethyl)-
• 3-(1,2,4-triazolylmethyl)phenylamine
• 3-(1H-1,2,4-triazol-1-ylmethyl)benzeneamine
• 3[1,2,4]triazol-1-ylmethyl-phenylamine
• Benzenamine,3-(1H-1,2,4-triazol-1-ylmethyl)
• 1-(3-Aminobenzyl)-1H-1,2,4-triazole
• [3-(1H-1,2,4-triazol-1-ylmethyl)phenyl]amine
• 3-(1H-1,2,4-triazol-1-ylmethyl)aniline(SALTDATA: FREE)
• CHEMBL3804838
• 1-methoxy-2-methylphenylboronic acid
• AC3648
• EN300-45168
• 127988-22-1
• LFINNEVQJQXPHN-UHFFFAOYSA-N
• SCHEMBL1790853
• CS-0216496
• Q27466794
• FT-0643078
• SY028815
• AKOS000148979
• A889104
• DTXSID30424311
• PS-4961
• MFCD08060528
• Z285163624
• 3-[(1,2,4-Triazol-1-yl)methyl]aniline
• 3-[(1H-1,2,4-Triazol-1-yl)methyl]aniline
• Benzenamine, 3-(1H-1,2,4-triazol-1-ylmethyl)-
• 3-(1H-1,2,4-triazol-1-ylmethyl)aniline, AldrichCPR
• 3-(1H-1,2,4-Triazol-1-ylmethyl)aniline 97%
• 3-[(1H-1,2,4-Triazol-1-yl)methyl]aniline97%
• BBL030891
• ALBB-013760
• DB-041881
• STL311867
• TZM
• 3-(1H-1,2,4-triazol-1-ylmethyl)aniline

• MDL： MFCD08060528
• Inchi： 1S/C9H10N4/c10-9-3-1-2-8(4-9)5-13-7-11-6-12-13/h1-4,6-7H,5,10H2
• InChI Key： LFINNEVQJQXPHN-UHFFFAOYSA-N
• SMILES： N1(C=NC=N1)CC1C=CC=C(C=1)N

Computed Properties

• Exact Mass: 174.09100
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.26
• Melting Point: 88 °C
• Boiling Point: 407.6°C at 760 mmHg
• Flash Point: 200.3°C
• Refractive Index: 1.663
• PSA: 56.73000
• LogP: 1.48980

3-(1H-1,2,4-triazol-1-ylmethyl)aniline Security Information

• Hazard Statement： Harmful
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines